
Physical and chemical properties of 2,2,2-
Trifluoroethyl methacrylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl methacrylate

Cat. No.: B3426858 Get Quote

An In-Depth Technical Guide to 2,2,2-Trifluoroethyl Methacrylate (TFEMA) for Advanced

Scientific Applications

Executive Summary
2,2,2-Trifluoroethyl methacrylate (TFEMA) is a fluorinated acrylic monomer of significant

interest in materials science, polymer chemistry, and advanced drug development. The

presence of the trifluoroethyl group (-CH₂CF₃) imparts a unique combination of properties,

including high hydrophobicity, chemical inertness, low refractive index, and excellent thermal

stability to its corresponding polymers.[1][2] This guide provides a comprehensive overview of

the core physical and chemical properties of TFEMA, detailed experimental protocols for its

polymerization, and an exploration of its applications for researchers, scientists, and drug

development professionals.

Introduction: The Significance of Fluorination in
Methacrylate Chemistry
The strategic incorporation of fluorine atoms into organic molecules is a powerful tool for tuning

material properties. In the case of 2,2,2-Trifluoroethyl methacrylate (TFEMA), the highly

electronegative fluorine atoms on the ethyl ester group create a monomer with distinct

electronic and steric characteristics compared to its non-fluorinated analogues like methyl

methacrylate (MMA). The resulting polymer, poly(2,2,2-trifluoroethyl methacrylate) or

PTFEMA, exhibits properties that are highly desirable in high-performance applications.[3]
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These include low surface energy, which translates to hydrophobicity and stain resistance, and

a reduced refractive index, making it valuable for optical materials.[2][4] For drug development

professionals, the biocompatibility and tunable hydrophobicity of PTFEMA-based copolymers

offer intriguing possibilities for creating novel drug delivery vehicles and biocompatible

coatings.[3][5]

Chemical Structure:

IUPAC Name: 2,2,2-trifluoroethyl 2-methylprop-2-enoate[6]

Common Synonyms: TFEMA, Trifluoroethyl methacrylate[6]

CAS Number: 352-87-4[7]

Molecular Formula: C₆H₇F₃O₂[7]

SMILES: CC(=C)C(=O)OCC(F)(F)F[6]

Core Physical Properties
The physical characteristics of TFEMA are fundamental to its handling, storage, and

polymerization behavior. It is a clear, colorless liquid with a characteristic odor.[1][8] The strong

electron-withdrawing nature of the trifluoromethyl group significantly influences its boiling point

and density relative to non-fluorinated methacrylates.
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Property Value Source(s)

Molecular Weight 168.11 g/mol [6][7]

Density 1.181 g/mL at 25 °C [4][7][8]

Boiling Point 59 °C at 100 mmHg (13.3 kPa) [7][8][9]

Refractive Index (n20/D) 1.361 [2][4][7]

Flash Point 16.7 °C (62 °F) [7][8]

Water Solubility 906 mg/L at 20 °C [7][8]

Vapor Pressure 22 hPa at 20 °C [7][8]

Glass Transition Temp. (Tg) of

Polymer (PTFEMA)
~82 °C [9]

Chemical Properties and Reactivity
The chemistry of TFEMA is dominated by two key features: the polymerizable methacrylate

group and the property-defining trifluoroethyl ester group.

Polymerization
Like other methacrylates, TFEMA readily undergoes free-radical polymerization. The double

bond of the methacrylate moiety is susceptible to attack by radical initiators, leading to the

formation of long-chain polymers.[1] This process can be initiated thermally, photochemically, or

through redox reactions.[10][11]

The causality behind this reactivity lies in the resonance stabilization of the propagating radical,

a characteristic feature of methacrylate monomers. This allows for the synthesis of high

molecular weight polymers with controlled architectures. Advanced polymerization techniques,

such as Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, have been

successfully applied to TFEMA to produce well-defined block copolymers with low dispersity.

[10][12] This level of control is critical for creating sophisticated materials for applications like

drug delivery systems, where precise polymer architecture dictates therapeutic efficacy.[12]

Influence of the Trifluoroethyl Group
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The -CH₂CF₃ group is not merely a passive component; it is central to the unique properties of

PTFEMA.

Hydrophobicity: The low polarizability of the C-F bond and the high electronegativity of

fluorine result in weak intermolecular forces with water, leading to a highly hydrophobic

surface.[2] Polymers containing TFEMA demonstrate significantly increased water contact

angles.[13][14]

Chemical Resistance: The strength of the C-F bond contributes to the polymer's excellent

chemical inertness and stability.[1][2]

Low Refractive Index: The presence of fluorine lowers the electron density and polarizability

of the polymer chains, resulting in a lower refractive index compared to hydrocarbon-based

acrylics.[2][4]

Experimental Protocol: Free-Radical Polymerization
of TFEMA
This protocol describes a standard laboratory-scale solution polymerization to synthesize

poly(2,2,2-trifluoroethyl methacrylate) (PTFEMA). This method is a self-validating system;

successful execution will yield a white polymer precipitate, and its identity can be confirmed via

spectroscopic methods (e.g., FTIR, NMR).

Objective: To synthesize PTFEMA via free-radical polymerization initiated by

Azobisisobutyronitrile (AIBN).

Materials:

2,2,2-Trifluoroethyl methacrylate (TFEMA), stabilized (Monomer)[11]

Acetonitrile (MeCN) (Solvent)[11]

Azobisisobutyronitrile (AIBN) (Initiator)[11]

Methanol (Non-solvent for precipitation)

Schlenk flask with a magnetic stir bar
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Nitrogen or Argon source with manifold

Oil bath with temperature controller

Vacuum filtration apparatus (Büchner funnel, filter paper)

Vacuum oven

Procedure:

Monomer and Initiator Preparation: In a Schlenk flask, combine 6.0 g (35.7 mmol) of TFEMA,

8 mL of acetonitrile, and 0.06 g (0.36 mmol) of AIBN.[11] Rationale: Acetonitrile is chosen as

a solvent in which both the monomer and resulting polymer are soluble. AIBN is a common

thermal initiator that decomposes at a predictable rate at the reaction temperature.

Degassing: Seal the flask and subject the solution to three freeze-pump-thaw cycles to

remove dissolved oxygen. Rationale: Oxygen is a radical scavenger and will inhibit or

terminate the polymerization reaction. Removing it is critical for achieving high conversion

and molecular weight.

Polymerization Reaction: After the final thaw cycle, backfill the flask with an inert gas (N₂ or

Ar). Place the flask in a preheated oil bath set to 70 °C and stir the solution.[11] Rationale: At

70°C, AIBN undergoes thermal decomposition to generate the radicals necessary to initiate

polymerization.

Reaction Monitoring: Allow the reaction to proceed for 24 hours under an inert atmosphere.

[11] The solution will become noticeably more viscous as the polymer forms.

Precipitation and Purification: After 24 hours, cool the reaction mixture to room temperature.

Slowly pour the viscous solution into a beaker containing a large excess of cold methanol

(~200 mL) while stirring vigorously. A white polymer precipitate will form. Rationale: PTFEMA

is insoluble in methanol, causing it to precipitate out of the solution, leaving unreacted

monomer and initiator fragments in the methanol.

Isolation: Collect the white PTFEMA powder by vacuum filtration. Wash the polymer on the

filter with fresh methanol to remove any remaining impurities.
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Drying: Dry the polymer in a vacuum oven at 40-50 °C overnight until a constant weight is

achieved. The final product is a white, solid powder.

Visualization of TFEMA Polymerization
The following diagram illustrates the fundamental steps of the free-radical polymerization

process described in the protocol.
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Caption: Workflow of TFEMA free-radical polymerization.

Applications in Research and Drug Development
The unique properties of PTFEMA make it a versatile material for advanced applications.

High-Performance Coatings: The combination of hydrophobicity, chemical resistance, and

UV stability makes PTFEMA an excellent component for protective coatings, improving

weather and stain resistance.[2][7]

Optical Materials: Due to its low refractive index (n ≈ 1.42 for the polymer), PTFEMA is used

in optical applications, such as cladding for optical fibers and anti-reflective coatings.[15]
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Dental Composites: TFEMA can be incorporated into dental resin composites to reduce

volumetric shrinkage during polymerization and decrease water solubility, enhancing the

longevity of dental restorations.[16]

Biomaterials and Drug Delivery: The hydrophobicity of TFEMA can be balanced by

copolymerizing it with hydrophilic monomers (like 2-hydroxyethyl methacrylate, HEMA) to

create amphiphilic materials.[17][18] These copolymers can self-assemble into nanoparticles

or micelles, which are being investigated as carriers for hydrophobic drugs. The

biocompatibility of methacrylate-based polymers further enhances their suitability for these

biomedical applications.[3][18]

Synthesis of the TFEMA Monomer
For researchers requiring the monomer itself, understanding its synthesis provides valuable

context. A common industrial method involves the reaction of methacryloyl chloride with 2,2,2-

trifluoroethanol.[7] This esterification reaction is typically carried out in the presence of a base,

such as triethylamine, to neutralize the HCl byproduct.[7][8] An alternative patented method

uses methacrylic acid and thionyl chloride to first generate methacryloyl chloride in situ, which

then reacts with 2,2,2-trifluoroethanol.[19][20]

Safety and Handling
As a reactive monomer, TFEMA requires careful handling in a laboratory setting.

Hazards: TFEMA is a highly flammable liquid and vapor.[8][21] It is also classified as an

irritant to the skin, eyes, and respiratory system.[8][22]

Handling Precautions: Always work in a well-ventilated area or a chemical fume hood.[23]

[24] Use appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[22][23] All equipment must be grounded to prevent

static discharge, which could be an ignition source.[23]

Storage: TFEMA should be stored in a tightly closed container in a cool, dry, and well-

ventilated place, away from heat and ignition sources.[7][23] It is typically refrigerated (2-8

°C) and contains an inhibitor (like MEHQ) to prevent spontaneous polymerization during

storage.[4][7]
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Conclusion
2,2,2-Trifluoroethyl methacrylate is a powerful building block for the creation of advanced

functional polymers. Its distinct physical and chemical properties, driven by the trifluoroethyl

group, provide a direct route to materials with exceptional hydrophobicity, chemical stability,

and specific optical characteristics. For scientists and researchers in drug development and

materials science, a thorough understanding of TFEMA's reactivity, polymerization behavior,

and handling requirements is essential for harnessing its full potential in creating next-

generation coatings, optical components, and innovative biomedical devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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